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Compound of Interest

Compound Name: 4-Methyl-5-phenyloxazole

Cat. No.: B094418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Methyl-5-phenyloxazole, a heterocyclic compound of interest in pharmaceutical and materials

science research. Due to a lack of publicly available quantitative solubility data, this document

focuses on providing a robust framework for researchers to determine the solubility of 4-
Methyl-5-phenyloxazole in various solvents. The guide includes detailed experimental

protocols and a visual representation of the experimental workflow.

Introduction to 4-Methyl-5-phenyloxazole
4-Methyl-5-phenyloxazole is an aromatic heterocyclic compound containing an oxazole ring

substituted with methyl and phenyl groups. The presence of both polar (the oxazole ring) and

non-polar (the phenyl group) moieties suggests a nuanced solubility profile. Oxazole

derivatives, in general, are known to be soluble in polar organic solvents and exhibit limited

solubility in non-polar solvents.[1] Understanding the precise solubility of 4-Methyl-5-
phenyloxazole is critical for a range of applications, including reaction chemistry, formulation

development, and biological assays.[2]

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for 4-Methyl-5-
phenyloxazole in a range of solvents is not readily available. Therefore, the following table is

presented as a template for researchers to populate with their experimentally determined data.
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This structured format will allow for easy comparison of solubility across different solvents and

temperatures.

Table 1: Solubility of 4-Methyl-5-phenyloxazole in Various Solvents (Hypothetical Data

Template)

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method of
Determination

Water 25 Gravimetric

Ethanol 25 Gravimetric

Methanol 25 Gravimetric

Acetone 25 Gravimetric

Ethyl Acetate 25 Gravimetric

Dichloromethane 25 Gravimetric

Hexane 25 Gravimetric

Dimethyl

Sulfoxide

(DMSO)

25 Gravimetric

N,N-

Dimethylformami

de (DMF)

25 Gravimetric

Experimental Protocols for Solubility Determination
The following protocols provide a detailed methodology for determining the solubility of 4-
Methyl-5-phenyloxazole in various solvents. The primary method described is the widely used

gravimetric method, which involves the preparation of a saturated solution, followed by the

removal of the solvent and weighing of the dissolved solute.[3]

Materials and Equipment
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4-Methyl-5-phenyloxazole (solid)

Selected solvents (e.g., water, ethanol, acetone, etc.)

Analytical balance (accurate to ±0.0001 g)

Vials or test tubes with screw caps

Constant temperature bath or shaker incubator

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Oven or vacuum oven for drying

Spatula and weighing paper

Gravimetric Solubility Determination Protocol
Preparation of Saturated Solution:

Accurately weigh an excess amount of 4-Methyl-5-phenyloxazole and place it into a vial.

The exact amount will depend on the expected solubility, but enough should be added to

ensure that undissolved solid remains.[3]

Add a known volume or mass of the desired solvent to the vial.[3]

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath or shaker incubator set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached. This may take

several hours to days, and preliminary experiments may be needed to determine the

optimal equilibration time.[3]

Separation of Saturated Solution:

Once equilibrium is reached, allow the undissolved solid to settle.
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Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

syringe.

Attach a syringe filter (e.g., 0.45 µm PTFE or other compatible material) to the syringe.

Filter the saturated solution into a pre-weighed, clean, and dry collection vial. This step is

crucial to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Weigh the collection vial containing the filtered saturated solution to determine the mass of

the solution.

Place the vial in an oven or vacuum oven at a temperature sufficient to evaporate the

solvent without decomposing the solute. The temperature should be below the boiling

point of 4-Methyl-5-phenyloxazole and the decomposition temperature.

Continue drying until a constant mass is achieved, indicating all the solvent has been

removed.

Weigh the vial containing the dry solute.

Calculation of Solubility:

Calculate the mass of the dissolved 4-Methyl-5-phenyloxazole by subtracting the initial

mass of the empty vial from the final mass of the vial with the dry solute.

The solubility can be expressed in various units, such as grams per 100 mL of solvent or

moles per liter (molarity).

Solubility ( g/100 mL): (Mass of solute / Volume of solvent used) x 100

Molar Solubility (mol/L): (Mass of solute / Molar mass of 4-Methyl-5-phenyloxazole) /

Volume of solvent in Liters

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 4-Methyl-5-phenyloxazole.
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Click to download full resolution via product page

Caption: Experimental workflow for gravimetric solubility determination.

Factors Influencing Solubility
The solubility of 4-Methyl-5-phenyloxazole will be influenced by several factors, which should

be carefully controlled and recorded during experimentation:

Temperature: The solubility of solids in liquids generally increases with temperature.[4]

Polarity of the Solvent: The "like dissolves like" principle suggests that 4-Methyl-5-
phenyloxazole will have higher solubility in solvents with similar polarity.[4] Given its

structure, it is expected to be more soluble in moderately polar to polar aprotic solvents.

pH of the Solvent (for aqueous solutions): Although oxazoles are weak bases, the pH of an

aqueous solution could have a minor effect on its solubility.[5]

Conclusion
This technical guide provides a foundational framework for researchers investigating the

solubility of 4-Methyl-5-phenyloxazole. While specific quantitative data is currently lacking in

the public domain, the provided experimental protocols and data presentation templates offer a

standardized approach to generating and reporting this crucial physicochemical property. A

thorough understanding of the solubility of this compound will undoubtedly facilitate its

application in drug development and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b094418?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/oxazole
https://www.smolecule.com/products/s12245250
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://m.youtube.com/watch?v=XSAIBQ9XbVQ
https://en.wikipedia.org/wiki/Oxazole
https://www.benchchem.com/product/b094418#solubility-of-4-methyl-5-phenyloxazole-in-different-solvents
https://www.benchchem.com/product/b094418#solubility-of-4-methyl-5-phenyloxazole-in-different-solvents
https://www.benchchem.com/product/b094418#solubility-of-4-methyl-5-phenyloxazole-in-different-solvents
https://www.benchchem.com/product/b094418#solubility-of-4-methyl-5-phenyloxazole-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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